Cas no 261159-34-6 (L-Arginine, L-lysyl-L-arginyl-O-phosphono-L-threonyl-L-isoleucyl-L-arginyl-)

• Product Name: L-Arginine, L-lysyl-L-arginyl-O-phosphono-L-threonyl-L-isoleucyl-L-arginyl-
• CAS No: 261159-34-6
• MF: C₃₄H₆₉N₁₆O₁₁P
• MW: 908.986026525497
• CID: 1425135
• PubChem ID: 71357766
• Update Time: 2025-04-20

L-Arginine, L-lysyl-L-arginyl-O-phosphono-L-threonyl-L-isoleucyl-L-arginyl- Chemical and Physical Properties

Names and Identifiers

• L-Arginine, L-lysyl-L-arginyl-O-phosphono-L-threonyl-L-isoleucyl-L-arginyl-
• L-Lysyl-N~5~-(diaminomethylidene)-L-ornithyl-O-phosphono-L-threonyl-L-isoleucyl-N~5~-(diaminomethylidene)-L-ornithyl-N~5~-(diaminomethylidene)-L-ornithine
• HY-P5441
• DA-54690
• DTXSID70781814
• CS-0883851
• 261159-34-6
• KRpTIRR

• Inchi： 1S/C34H69N16O11P/c1-4-18(2)24(29(54)47-21(11-7-15-43-32(37)38)27(52)48-23(31(56)57)13-9-17-45-34(41)42)49-30(55)25(19(3)61-62(58,59)60)50-28(53)22(12-8-16-44-33(39)40)46-26(51)20(36)10-5-6-14-35/h18-25H,4-17,35-36H2,1-3H3,(H,46,51)(H,47,54)(H,48,52)(H,49,55)(H,50,53)(H,56,57)(H4,37,38,43)(H4,39,40,44)(H4,41,42,45)(H2,58,59,60)/t18-,19+,20-,21-,22-,23-,24-,25-/m0/s1
• InChI Key： VMCXVRCMNDCTEY-KFGZADJESA-N
• SMILES： P(=O)(O)(O)O[C@H](C)[C@@H](C(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)CCC/N=C(\N)/N)=O)CCC/N=C(\N)/N)=O)[C@@H](C)CC)=O)NC([C@H](CCC/N=C(\N)/N)NC([C@H](CCCCN)N)=O)=O

Computed Properties

• Exact Mass: 908.50757
• Monoisotopic Mass: 908.50693408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 16
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 62
• Rotatable Bond Count: 32
• Complexity: 1590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -10.8
• Topological Polar Surface Area: 495Ų

Experimental Properties

• PSA: 487.3